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Compound of Interest

Compound Name: 3-Acetylphenanthrene

Cat. No.: B1329424 Get Quote

Essential Safety and Handling Guide for 3-
Acetylphenanthrene
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3-Acetylphenanthrene (CAS No. 2039-76-1). Adherence to these

guidelines is critical for ensuring laboratory safety and minimizing exposure risks.

Hazard Identification and Personal Protective
Equipment (PPE)
3-Acetylphenanthrene is classified as a hazardous substance. It is harmful if swallowed,

causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2] Therefore,

stringent adherence to PPE protocols is mandatory.
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1329424?utm_src=pdf-interest
https://www.benchchem.com/product/b1329424?utm_src=pdf-body
https://www.benchchem.com/product/b1329424?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC102640050&productDescription=3-ACETYLPHENANTHRENE+97+5GR&vendorId=VN00032119&countryCode=US&language=en
https://wap.guidechem.com/encyclopedia/3-acetylphenanthrene-dic305814.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specification

Eye Protection Safety Goggles

Chemical splash goggles that

comply with OSHA's eye and

face protection regulations in

29 CFR 1910.133 or European

Standard EN166.[1]

Hand Protection Chemical-resistant gloves

Nitrile, neoprene, or other

appropriate chemically

resistant gloves should be

worn.[3] The exact

breakthrough time should be

confirmed with the glove

manufacturer.[4]

Respiratory Protection Respirator

A NIOSH-approved N95

respirator or equivalent is

recommended, especially

when handling the powder

form or if ventilation is

inadequate.

Body Protection Laboratory Coat

A standard laboratory coat

should be worn to protect

against skin contact.

Footwear Closed-toe shoes

Sandals and other open-toed

footwear are not permitted in

the laboratory.[5]

Operational Plan: Weighing and Dissolving Solid 3-
Acetylphenanthrene
This protocol outlines the step-by-step procedure for safely weighing and dissolving solid 3-
Acetylphenanthrene.

1. Preparation and Precautionary Measures:
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Ensure a Safety Data Sheet (SDS) for 3-Acetylphenanthrene is readily accessible.

Work within a certified chemical fume hood to minimize inhalation exposure.[6]

Verify that an eyewash station and safety shower are in close proximity and operational.[1]

Prepare all necessary equipment and reagents before handling the compound.

2. Personal Protective Equipment (PPE) Donning:

Put on a laboratory coat, ensuring it is fully buttoned.

Don appropriate chemical-resistant gloves.[3][4]

Wear safety goggles.[1]

If there is a risk of generating dust, wear an N95 respirator.

3. Weighing Procedure:

Place a weighing paper or boat on the analytical balance.

Tare the balance.

Carefully transfer the desired amount of 3-Acetylphenanthrene powder onto the weighing

paper using a clean spatula. Avoid creating dust.

Record the weight.

4. Dissolution Procedure:

Transfer the weighed 3-Acetylphenanthrene to an appropriate glass vessel (e.g., beaker,

flask).

Add the desired solvent to the vessel.

If necessary, use a magnetic stirrer or gentle agitation to facilitate dissolution.

Keep the vessel covered to the extent possible to prevent vapor release.
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5. Post-Handling and Decontamination:

Clean the spatula and any other contaminated reusable equipment thoroughly.

Wipe down the work surface in the fume hood.

Dispose of the weighing paper and any other contaminated disposable items in the

designated solid chemical waste container.

Remove gloves and wash hands thoroughly with soap and water.[6]

Disposal Plan
All waste containing 3-Acetylphenanthrene must be treated as hazardous waste.

Solid Waste: Contaminated items such as weighing papers, gloves, and paper towels should

be collected in a clearly labeled, sealed container for hazardous solid waste.

Liquid Waste: Solutions of 3-Acetylphenanthrene should be collected in a designated,

sealed, and properly labeled container for hazardous liquid waste. Do not pour down the

drain.[7]

Container Disposal: Empty containers should be rinsed with an appropriate solvent, and the

rinsate collected as hazardous liquid waste. The empty, rinsed container should be disposed

of in accordance with institutional guidelines.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.[4]

[7]

Physical and Chemical Properties
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Property Value

CAS Number 2039-76-1[1][8]

Molecular Formula C₁₆H₁₂O[8]

Molecular Weight 220.27 g/mol [8]

Appearance Powder/Solid[1]

Melting Point 67-71 °C

Procedural Workflow for Handling 3-
Acetylphenanthrene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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